Cas no 1421532-86-6 (N-methyl-3-{5-1-(pyridine-3-sulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}benzamide)

• Product Name: N-methyl-3-{5-1-(pyridine-3-sulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}benzamide
• CAS No: 1421532-86-6
• MF: C₁₈H₁₇N₅O₄S
• MW: 399.423681974411
• CID: 5917395
• PubChem ID: 71784219
• Update Time: 2025-05-21

N-methyl-3-{5-1-(pyridine-3-sulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-3-{5-1-(pyridine-3-sulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}benzamide
• N-methyl-3-[5-(1-pyridin-3-ylsulfonylazetidin-3-yl)-1,2,4-oxadiazol-3-yl]benzamide
• 1421532-86-6
• N-methyl-3-{5-[1-(pyridine-3-sulfonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}benzamide
• N-methyl-3-(5-(1-(pyridin-3-ylsulfonyl)azetidin-3-yl)-1,2,4-oxadiazol-3-yl)benzamide
• F6064-4033
• AKOS024531061

• Inchi： 1S/C18H17N5O4S/c1-19-17(24)13-5-2-4-12(8-13)16-21-18(27-22-16)14-10-23(11-14)28(25,26)15-6-3-7-20-9-15/h2-9,14H,10-11H2,1H3,(H,19,24)
• InChI Key： UAYTTYHCAPDBEL-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(N1CC(C2=NC(C3C=CC=C(C(NC)=O)C=3)=NO2)C1)(=O)=O

Computed Properties

• Exact Mass: 399.10012521g/mol
• Monoisotopic Mass: 399.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 127Ų

Additional information on N-methyl-3-{5-1-(pyridine-3-sulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}benzamide

Introduction to N-methyl-3-{5-1-(pyridine-3-sulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}benzamide (CAS No. 1421532-86-6)

N-methyl-3-{5-1-(pyridine-3-sulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1421532-86-6, represents a novel molecular entity with a complex structural framework. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of N-methyl-3-{5-1-(pyridine-3-sulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}benzamide incorporates several key features that contribute to its potential biological activity. Specifically, the combination of a benzamide moiety with azetidine and 1,2,4-triazole rings provides a rich scaffold for interactions with biological targets. The pyridine-3-sulfonyl group introduces additional polarity and potential hydrogen bonding capabilities, which are crucial for binding to specific enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules. Studies have indicated that the structural features of N-methyl-3-{5-1-(pyridine-3-sulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}benzamide may facilitate its interaction with various biological pathways. For instance, the benzamide group is known to be a common pharmacophore in drugs targeting inflammatory and pain-related conditions.

The azetidine ring is another critical component of this compound, offering a three-membered heterocycle that can enhance binding affinity through steric and electronic interactions. In contrast, the 1,2,4-triazole ring contributes to the molecule's overall stability and bioavailability. These structural elements collectively contribute to the compound's potential as an active pharmaceutical ingredient (API).

In the realm of drug discovery, the synthesis and characterization of N-methyl-3-{5-1-(pyridine-3-sulfonyl)azetidin-3-yli}benzamide have been subjects of considerable interest. Researchers have employed state-of-the-art synthetic methodologies to construct its intricate framework while maintaining high purity and yield. The use of palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations has been particularly effective in assembling the various structural fragments.

The pharmacological profile of this compound is currently under investigation in several preclinical studies. Initial experiments suggest that it may exhibit potent activity against certain enzymatic targets associated with metabolic disorders. Additionally, its ability to modulate protein-protein interactions has been explored, indicating potential therapeutic applications in areas such as oncology and neurology.

The incorporation of the pyridine-sulfonyl moiety into the molecular structure is particularly noteworthy, as it has been shown to enhance solubility and metabolic stability. This feature is essential for developing orally bioavailable drugs that can withstand the harsh conditions of the gastrointestinal tract. Furthermore, the sulfonyl group can act as a bridge between different pharmacophoric units, improving overall binding efficacy.

From a chemical biology perspective, N-methyl--{5--(pyridine--sulfonyl)azetidin--yli}-1--2--4--oxadiazol--yli}benzamide exemplifies how structural complexity can be leveraged to achieve specific biological outcomes. The interplay between electronic and steric effects in its molecule allows for fine-tuning of its pharmacological properties. This underscores the importance of rational drug design in developing novel therapeutics.

The synthesis of derivatives of N-methyl--{5--(pyridine--sulfonyl)azetidin--yli}-1--2--4--oxadiazol--yli}benzamide represents an ongoing area of research. By modifying specific functional groups or introducing new heterocycles, scientists aim to optimize its activity while minimizing potential side effects. Such modifications can be guided by structure-based drug design approaches, which rely on high-resolution crystal structures or computational models.

In conclusion, N-methyl--{5--(pyridine--sulfonyl)azetidin--yli}-1--2--4--oxadiazol--yli}benzamide (CAS No. 1421532–86–6) is a structurally intricate compound with significant potential in pharmaceutical applications. Its complex architecture and functional groups make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new insights into its biological activity and mechanisms of action, this molecule is poised to play a crucial role in the development of next-generation therapeutics.